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Compound of Interest

Compound Name: Quinaldine Red

Cat. No.: B093502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quinaldine Red is a versatile cationic dye utilized in various laboratory applications. It is

perhaps best known as a pH indicator, exhibiting a distinct color change from colorless to red in

the pH range of 1.0 to 2.2.[1][2] This property makes it a valuable tool for acid-base titrations,

particularly in non-aqueous systems.[1] Beyond its role as an indicator, Quinaldine Red also

serves as a fluorescent probe for detecting proteins and nucleic acids, and as an agent in

bleaching processes.[1][2] Its chemical name is 2-(p-Dimethylaminostyryl) quinoline ethiodide,

and it typically appears as a dark green powder with a metallic luster. This document provides a

comprehensive guide to preparing Quinaldine Red stock solutions for various research and

developmental applications.

Quantitative Data Summary
A summary of the key quantitative data for Quinaldine Red is presented in the table below for

easy reference.
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Property Value Source(s)

Molecular Formula C₂₁H₂₃IN₂

Molecular Weight 430.33 g/mol

Appearance
Dark green to black powder or

crystals

Solubility

Sparingly soluble in water;

freely soluble in ethanol and

methanol.

pH Range for Color Change 1.0 - 2.2

Color Change Colorless to Red

pKa 2.63

Melting Point 240 °C (464 °F)

Absorption Maximum (λmax) 527 - 533 nm (in ethanol)

Experimental Protocol: Preparation of a 0.1% (w/v)
Quinaldine Red Stock Solution
This protocol details the steps for preparing a 100 mL stock solution of 0.1% (w/v) Quinaldine
Red, a common concentration for use as a pH indicator.

Materials and Equipment
Quinaldine Red powder (C₂₁H₂₃IN₂)

Methanol (CH₃OH) or 95% Ethanol (C₂H₅OH)

100 mL volumetric flask

Analytical balance

Weighing paper or boat
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Spatula

Funnel

Beaker

Magnetic stirrer and stir bar (optional)

Wash bottle with the chosen solvent

Personal Protective Equipment (PPE): safety goggles, lab coat, and gloves

Step-by-Step Procedure
Safety First: Before starting, consult the Safety Data Sheet (SDS) for Quinaldine Red and

the chosen solvent. Quinaldine Red may cause eye irritation, and the solvents are

flammable. Perform all steps in a well-ventilated area or a fume hood. Wear appropriate

PPE.

Weighing the Quinaldine Red: Accurately weigh 0.1 g of Quinaldine Red powder using an

analytical balance.

Initial Dissolving: Place a funnel in the neck of the 100 mL volumetric flask. Carefully transfer

the weighed Quinaldine Red powder through the funnel into the flask. Add approximately 50

mL of the selected solvent (methanol or ethanol) to the volumetric flask.

Complete Dissolution: Swirl the flask gently to dissolve the powder. A magnetic stirrer can be

used for more efficient mixing. The solution will appear purple upon dissolution. Continue

mixing until all the solid has completely dissolved.

Bringing to Volume: Once the Quinaldine Red is fully dissolved, carefully add more of the

solvent to the volumetric flask until the bottom of the meniscus reaches the 100 mL

calibration mark.

Final Mixing: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.
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Storage: Transfer the prepared solution to a clearly labeled, tightly sealed storage bottle.

Store in a cool, dark place to protect it from light, as Quinaldine Red can be light-sensitive.

Experimental Workflow Diagram
The following diagram illustrates the step-by-step workflow for preparing the Quinaldine Red
stock solution.
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Workflow for Quinaldine Red Stock Solution Preparation

1. Gather Materials & Don PPE

2. Weigh 0.1 g of Quinaldine Red Powder

3. Transfer Powder to 100 mL Volumetric Flask

4. Add ~50 mL of Solvent (Methanol/Ethanol)

5. Mix Until Completely Dissolved

6. Bring to Final Volume (100 mL) with Solvent

7. Homogenize by Inverting the Flask

8. Transfer to a Labeled Storage Bottle

9. Store in a Cool, Dark Place
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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